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Compound of Interest
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Compound Name:

methylphenyl)acetate
CAS No.: 607707-64-2
Cat. No.: B2725288

Get Quote

Executive Summary

Ethyl 2-(4-hydroxy-3-methylphenyl)acetate (CAS: 607707-64-2) is a specialized aromatic
ester utilized primarily as a pharmacophore building block in medicinal chemistry and as a
probe in enzymatic mechanism studies. With a precise molecular weight of 194.23 g/mol , this
compound serves as a lipophilic precursor to 4-hydroxy-3-methylphenylacetic acid, a known
inhibitor of 4-hydroxyphenylacetate 1-hydroxylase.

Its structural motif—combining a phenolic hydroxyl, an ortho-methyl group, and an acetate
ester tail—makes it a critical intermediate in the synthesis of integrin receptor antagonists and
non-steroidal anti-inflammatory derivatives. This guide provides a definitive technical analysis
of its physicochemical properties, synthetic architecture, and analytical validation protocols.

Physicochemical Profile
Molecular Identity[1]

o |[UPAC Name: Ethyl 2-(4-hydroxy-3-methylphenyl)acetate

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b2725288#bc-rfq
https://www.benchchem.com/product/b2725288/docs?utm_src=pdf-body#comprehensive-technical-guide-ethyl-2-4-hydroxy-3-methylphenyl-acetate
https://www.benchchem.com/product/b2725288/docs?utm_src=pdf-body#comprehensive-technical-guide-ethyl-2-4-hydroxy-3-methylphenyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2725288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Molecular Formula:
e CAS Number: 607707-64-2

o Parent Acid CAS: 29121-56-0 (4-Hydroxy-3-methylphenylacetic acid)[1]

Molecular Weight Calculation

The molecular weight is derived from standard atomic weights, ensuring stoichiometry in
synthetic applications.

Atomic Mass (

Element Count Subtotal ( g/mol )
g/mol )

Carbon (C) 11 12.011 132.121

Hydrogen (H) 14 1.008 14.112

Oxygen (O) 3 15.999 47.997

Total MW 194.23 g/mol

Key Properties

e Physical State: Viscous oil or low-melting solid (dependent on purity/polymorph).

¢ Solubility: Soluble in organic solvents (Ethanol, DMSO, DCM, Ethyl Acetate); sparingly
soluble in water.

o Lipophilicity (LogP): ~2.3 (Predicted). The ethyl ester modification significantly increases
membrane permeability compared to the parent acid (LogP ~1.1), facilitating intracellular
delivery in biological assays.

Synthetic Architecture

The synthesis of ethyl 2-(4-hydroxy-3-methylphenyl)acetate is best approached through the
Fischer Esterification of its parent acid. This route is preferred for its high yield and operational
simplicity, avoiding the harsh conditions of acyl chloride intermediates which may affect the
unprotected phenol.
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Synthesis Workflow (Graphviz)

o-Cresol Condensation
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Click to download full resolution via product page

Figure 1: Synthetic pathway from o-cresol to the target ethyl ester.

Detailed Protocol: Fischer Esterification

Objective: Convert 4-hydroxy-3-methylphenylacetic acid to its ethyl ester.
Reagents:

o 4-Hydroxy-3-methylphenylacetic acid (1.0 eq)[1]

o Absolute Ethanol (Solvent/Reagent, excess)

e Sulfuric Acid (

, catalytic, 0.1 eq) or Thionyl Chloride (

, 1.1 eq)
Step-by-Step Methodology:

» Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol
(1.66 g) of 4-hydroxy-3-methylphenylacetic acid in 30 mL of absolute ethanol.

o Catalyst Addition:

o Method A (Standard): Add 3-5 drops of concentrated

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b2725288/docs?utm_src=pdf-body-img#comprehensive-technical-guide-ethyl-2-4-hydroxy-3-methylphenyl-acetate
https://cymitquimica.com/cas/29121-56-0/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2725288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Method B (Rapid): Cool solution to 0°C and dropwise add 11 mmol of thionyl chloride (

).

o Reflux: Attach a reflux condenser and heat the mixture to 78°C (reflux) for 4—-6 hours.
Monitor reaction progress via TLC (Eluent: 30% EtOAc/Hexanes). The product will appear as
a less polar spot compared to the starting acid.

o Work-up:
o Concentrate the mixture under reduced pressure to remove excess ethanol.
o Redissolve the residue in Ethyl Acetate (50 mL).
o Wash with Saturated

(2 x 20 mL) to neutralize acid catalyst and remove unreacted starting material.
o Wash with Brine (20 mL), dry over anhydrous
, and filter.

 Purification: Concentrate the filtrate. If necessary, purify via flash column chromatography
(Silica gel, Hexanes:EtOAc 4:1) to yield the pure ester.

Analytical Validation

Trustworthiness in chemical research relies on rigorous characterization. The following spectral
data confirms the structure of the target compound.

Proton NMR ( -NMR)

Solvent:

(Chloroform-d) Frequency: 400 MHz
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): m/z194.1

e Base Peak: Often m/z 121 (Tropylium-like ion derived from the hydroxy-methyl-benzyl
fragment after loss of the carbethoxy group).

o Fragmentation Pattern: Loss of ethoxy group (

) followed by loss of carbonyl (

).

Applications in Drug Discovery[4]
Enzyme Inhibition Studies

The parent acid of this ester is a documented competitive inhibitor of 4-hydroxyphenylacetate
1-hydroxylase (

). Researchers utilize the ethyl ester variant as a cell-permeable prodrug. Once inside the cell,
intracellular esterases hydrolyze the ethyl group, releasing the active acid to bind the enzyme's
active site.

Synthetic Scaffold

This compound is a versatile "phenylacetic” scaffold. The phenolic -OH allows for O-alkylation
to create ether-linked libraries, while the ester group can be converted to hydrazides or amides,
common motifs in:

« Integrin Antagonists: Targeting

receptors for anti-angiogenic therapy.

e PPAR Agonists: The structural homology to fibrates suggests potential in metabolic disorder
research.

Biological Pathway Diagram
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Figure 2: Mechanism of action for the ester as a prodrug in enzymatic assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS 29121-56-0: Benzeneaceticacid, 4-hydroxy-3-methyl- [cymitquimica.com]

o To cite this document: BenchChem. [Comprehensive Technical Guide: Ethyl 2-(4-hydroxy-3-
methylphenyl)acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2725288/docs#comprehensive-technical-guide-ethyl-
2-4-hydroxy-3-methylphenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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